![molecular formula C13H10N2O4 B258128 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone](/img/structure/B258128.png)
2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone
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Overview
Description
2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone, also known as NPYR, is a compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of pyridine derivatives and is synthesized using a specific method.
Mechanism of Action
The mechanism of action of 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone is not fully understood, but studies have shown that it can inhibit the activity of certain enzymes and signaling pathways involved in inflammation and cancer. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. This compound has also been shown to inhibit the activity of COX-2, an enzyme involved in the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. This compound has also been shown to reduce the levels of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in inflammation and cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone in lab experiments is its high purity and stability. The synthesis method of this compound has been optimized to produce high yields and purity, making it a reliable compound for research studies. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can affect its bioavailability and efficacy.
Future Directions
For 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone research include exploring its potential therapeutic applications in other diseases and its potential as a drug delivery system.
Synthesis Methods
The synthesis of 2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone involves the reaction between 2-nitro-3-pyridinol and 1-phenylethanone using acetic anhydride as a catalyst. The reaction takes place under reflux conditions, and the product is obtained after purification through recrystallization. This method has been extensively studied and optimized, resulting in high yields and purity of this compound.
Scientific Research Applications
2-[(2-Nitro-3-pyridinyl)oxy]-1-phenylethanone has been studied for its potential therapeutic applications in various scientific research studies. One of the main applications of this compound is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. This property makes this compound a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
Another application of this compound is its anti-cancer properties. Studies have shown that this compound can induce apoptosis in cancer cells, leading to their death. This property makes this compound a potential candidate for the treatment of various types of cancer.
properties
Molecular Formula |
C13H10N2O4 |
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Molecular Weight |
258.23 g/mol |
IUPAC Name |
2-(2-nitropyridin-3-yl)oxy-1-phenylethanone |
InChI |
InChI=1S/C13H10N2O4/c16-11(10-5-2-1-3-6-10)9-19-12-7-4-8-14-13(12)15(17)18/h1-8H,9H2 |
InChI Key |
GRVKDCMKTJJNNV-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(=O)COC2=C(N=CC=C2)[N+](=O)[O-] |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)COC2=C(N=CC=C2)[N+](=O)[O-] |
Origin of Product |
United States |
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